Cas no 2229431-12-1 (2-(2-bromo-3-fluorophenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2-bromo-3-fluorophenyl)ethane-1-sulfonyl fluoride
• CAS No: 2229431-12-1
• MF: C₈H₇BrF₂O₂S
• MW: 285.10578751564
• CID: 5928604
• PubChem ID: 165636647
• Update Time: 2025-05-20

2-(2-bromo-3-fluorophenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-fluorophenyl)ethane-1-sulfonyl fluoride
• 2229431-12-1
• EN300-1991193

• Inchi： 1S/C8H7BrF2O2S/c9-8-6(2-1-3-7(8)10)4-5-14(11,12)13/h1-3H,4-5H2
• InChI Key： VVRQQCLXRKLQER-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCS(=O)(=O)F)F

Computed Properties

• Exact Mass: 283.93182g/mol
• Monoisotopic Mass: 283.93182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(2-bromo-3-fluorophenyl)ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(2-bromo-3-fluorophenyl)ethane-1-sulfonyl fluoride (CAS No. 2229431-12-1)

2-(2-bromo-3-fluorophenyl)ethane-1-sulfonyl fluoride (CAS No. 2229431-12-1) is a specialized organofluorine compound with significant applications in medicinal chemistry and material science. This compound features a unique bromo-fluorophenyl moiety coupled with a sulfonyl fluoride group, making it a versatile intermediate for click chemistry and bioconjugation. Its molecular structure, characterized by the presence of both halogen atoms and a reactive sulfonyl fluoride, enables its use in proteomics research and drug discovery.

In recent years, the demand for sulfonyl fluoride-based compounds has surged due to their role in covalent inhibitor design, a hot topic in pharmaceutical development. Researchers are particularly interested in how 2-(2-bromo-3-fluorophenyl)ethane-1-sulfonyl fluoride can be leveraged to target enzyme active sites selectively. This aligns with the growing trend of precision medicine, where small-molecule probes are essential for understanding disease mechanisms. The compound's fluorine atom also enhances its metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

From a synthetic chemistry perspective, CAS No. 2229431-12-1 serves as a valuable building block for constructing complex heterocycles. Its bromo and fluoro substituents allow for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability makes it a favorite among chemists working on high-throughput screening libraries. Additionally, the sulfonyl fluoride group's reactivity with nucleophilic residues (e.g., serine or tyrosine) has sparked interest in chemical biology applications, including activity-based protein profiling (ABPP).

The compound's relevance extends to material science, where its fluorinated aromatic core contributes to the development of advanced polymers with enhanced thermal and chemical resistance. This ties into the broader industry focus on sustainable materials, as researchers explore halogenated monomers for high-performance coatings. Notably, 2-(2-bromo-3-fluorophenyl)ethane-1-sulfonyl fluoride has been cited in patents related to electronic device encapsulation, highlighting its potential in optoelectronics.

For those searching "sulfonyl fluoride reagents" or "fluorophenyl derivatives for drug discovery," this compound exemplifies the intersection of structural diversity and functional utility. Its CAS No. 2229431-12-1 is frequently queried in chemical databases, reflecting its importance in academic and industrial research. As AI-driven molecular design gains traction, compounds like this are likely to play a pivotal role in virtual screening workflows, addressing challenges in target identification and lead optimization.

In summary, 2-(2-bromo-3-fluorophenyl)ethane-1-sulfonyl fluoride (CAS No. 2229431-12-1) is a multifaceted compound with broad applications across life sciences and advanced materials. Its unique reactivity and structural features make it a subject of ongoing research, particularly in fields prioritizing molecular precision and sustainability. For laboratories seeking high-purity intermediates or custom synthesis solutions, this compound offers a compelling combination of versatility and performance.